Cas no 2742623-31-8 ((2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine)
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine
- EN300-7047804
- 2742623-31-8
-
- Inchi: 1S/C5H10N4/c1-5(4-6)9-3-2-7-8-9/h2-3,5H,4,6H2,1H3/t5-/m1/s1
- InChI Key: QTSORFFZAVZPCC-RXMQYKEDSA-N
- SMILES: N1(C=CN=N1)[C@H](C)CN
Computed Properties
- Exact Mass: 126.090546336g/mol
- Monoisotopic Mass: 126.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 56.7Ų
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7047804-0.05g |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine |
2742623-31-8 | 95.0% | 0.05g |
$912.0 | 2025-03-12 | |
| Enamine | EN300-7047804-0.1g |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine |
2742623-31-8 | 95.0% | 0.1g |
$956.0 | 2025-03-12 | |
| Enamine | EN300-7047804-0.25g |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine |
2742623-31-8 | 95.0% | 0.25g |
$999.0 | 2025-03-12 | |
| Enamine | EN300-7047804-0.5g |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine |
2742623-31-8 | 95.0% | 0.5g |
$1043.0 | 2025-03-12 | |
| Enamine | EN300-7047804-1.0g |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine |
2742623-31-8 | 95.0% | 1.0g |
$1086.0 | 2025-03-12 | |
| Enamine | EN300-7047804-2.5g |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine |
2742623-31-8 | 95.0% | 2.5g |
$2127.0 | 2025-03-12 | |
| Enamine | EN300-7047804-5.0g |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine |
2742623-31-8 | 95.0% | 5.0g |
$3147.0 | 2025-03-12 | |
| Enamine | EN300-7047804-10.0g |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine |
2742623-31-8 | 95.0% | 10.0g |
$4667.0 | 2025-03-12 |
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine
Comprehensive Overview of (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine (CAS No. 2742623-31-8): Properties, Applications, and Research Insights
The compound (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine (CAS No. 2742623-31-8) is a chiral amine derivative featuring a 1,2,3-triazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural attributes, including the stereogenic center at the C2 position and the heterocyclic triazole ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to enhance molecular interactions through hydrogen bonding and π-stacking.
In recent years, the demand for chiral amines like (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine has surged due to their role in asymmetric synthesis and enzyme inhibition. The 1,2,3-triazole group, a hallmark of click chemistry, further amplifies its utility in modular drug design. This aligns with the growing trend of fragment-based drug discovery, where small, functionalized molecules are combined to optimize therapeutic efficacy. Notably, the compound's water solubility and stability under physiological conditions have made it a candidate for probing biological targets in neurodegenerative and infectious diseases.
From a synthetic perspective, 2742623-31-8 is often synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high regioselectivity and yield, critical for industrial-scale production. The compound's enantiopure form is particularly valuable for developing chiral catalysts and ligands, addressing the pharmaceutical industry's need for stereoselective transformations. Recent studies highlight its incorporation into proteolysis-targeting chimeras (PROTACs), a cutting-edge technology for targeted protein degradation.
Beyond pharmaceuticals, (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine finds applications in material science, where its triazole ring contributes to polymer crosslinking and surface functionalization. Its thermal stability and compatibility with green solvents resonate with the global push toward sustainable chemistry. Analysts project growth in its market share, driven by innovations in bioconjugation and diagnostic probe development.
Frequently asked questions about this compound include: "How does (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine compare to other chiral amines?" and "What are the latest advancements in its catalytic applications?" These queries reflect the scientific community's focus on structure-activity relationships and process optimization. For SEO purposes, long-tail keywords like "synthesis of enantiopure triazole-containing amines" or "applications of CAS 2742623-31-8 in drug design" can enhance visibility in academic and industrial search contexts.
In summary, (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine exemplifies the convergence of chiral chemistry, click chemistry, and biocompatibility. Its multifaceted applications underscore its importance in advancing precision medicine and green materials, making it a compound of enduring relevance in interdisciplinary research.
2742623-31-8 ((2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)